Cas no 2090435-32-6 (7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine)

• Product Name: 7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine
• CAS No: 2090435-32-6
• MF: C₆H₄BrN₃O
• MW: 214.02
• CID: 5105383
• Update Time: 2026-03-03

7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• CID 131300913
• Oxazolo[4,5-c]pyridin-2-amine, 7-bromo-
• 7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine

• Inchi： 1S/C6H4BrN3O/c7-3-1-9-2-4-5(3)11-6(8)10-4/h1-2H,(H2,8,10)
• InChI Key： NCUGGKOSOKJNKM-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C2OC(N)=NC1=2

Experimental Properties

• Density: 1.923±0.06 g/cm3(Predicted)
• Boiling Point: 362.6±45.0 °C(Predicted)
• pka: -0.44±0.50(Predicted)

Additional information on 7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine

Comprehensive Overview of 7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine (CAS No. 2090435-32-6)

7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine (CAS No. 2090435-32-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound belongs to the oxazolopyridine family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The presence of a bromo substituent at the 7-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine has increased, driven by its relevance in medicinal chemistry and material science. A common query among scientists is, "What are the synthetic routes for 7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine?" The compound can be synthesized through multi-step reactions involving halogenation and cyclization of pyridine derivatives. Its CAS No. 2090435-32-6 is frequently searched in chemical databases, highlighting its importance in academic and industrial research.

The oxazolopyridine scaffold is a hot topic in drug design, as it mimics the structure of purine bases found in DNA and RNA. This similarity allows 7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine to interact with biological targets, such as enzymes and receptors. For instance, its derivatives have shown promise in modulating protein-protein interactions, a key area in cancer therapy. Users often search for "biological activities of oxazolopyridine derivatives," reflecting the growing interest in this chemical class.

Another trending topic is the role of 7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine in green chemistry. Researchers are exploring eco-friendly synthesis methods to reduce waste and energy consumption. Questions like "How to optimize the yield of 7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine?" are common in forums and academic discussions. The compound's versatility also extends to material science, where it is used to develop fluorescent probes and organic semiconductors.

From a regulatory perspective, 7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine is not classified as a hazardous substance, making it safer to handle in laboratories. However, proper safety protocols must still be followed. Its CAS No. 2090435-32-6 is often cross-referenced in safety data sheets (SDS) to ensure compliance with international standards. The compound's stability and solubility properties are also frequently discussed, as they impact its applicability in various formulations.

In conclusion, 7-bromo-[1,3]oxazolo[4,5-c]pyridin-2-amine (CAS No. 2090435-32-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and reactivity make it a valuable tool for researchers exploring new therapeutic and technological frontiers. As interest in heterocyclic compounds continues to rise, this compound will likely remain a focal point in scientific innovation.